5-(2-methoxyphenyl)-N-(1-methyl-1H-pyrazol-4-yl)-1H-pyrazole-3-carboxamide
CAS No.:
Cat. No.: VC19989291
Molecular Formula: C15H15N5O2
Molecular Weight: 297.31 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Molecular Formula | C15H15N5O2 |
|---|---|
| Molecular Weight | 297.31 g/mol |
| IUPAC Name | 3-(2-methoxyphenyl)-N-(1-methylpyrazol-4-yl)-1H-pyrazole-5-carboxamide |
| Standard InChI | InChI=1S/C15H15N5O2/c1-20-9-10(8-16-20)17-15(21)13-7-12(18-19-13)11-5-3-4-6-14(11)22-2/h3-9H,1-2H3,(H,17,21)(H,18,19) |
| Standard InChI Key | BIUPFDFNBUXSNV-UHFFFAOYSA-N |
| Canonical SMILES | CN1C=C(C=N1)NC(=O)C2=CC(=NN2)C3=CC=CC=C3OC |
Introduction
Chemical Identity and Structural Properties
Molecular Characterization
The compound’s IUPAC name, 3-(2-methoxyphenyl)-N-(1-methylpyrazol-4-yl)-1H-pyrazole-5-carboxamide, reflects its bifunctional pyrazole architecture. Key identifiers include:
| Property | Value | Source |
|---|---|---|
| Molecular Formula | ||
| Molecular Weight | 297.31 g/mol | |
| SMILES | CN1C=C(C=N1)NC(=O)C2=CC(=NN2)C3=CC=CC=C3OC | |
| InChI Key | BIUPFDFNBUXSNV-UHFFFAOYSA-N | |
| PubChem CID | 71704391 |
The methoxyphenyl group at position 5 and the methylpyrazole carboxamide at position 3 create a planar structure conducive to π-π stacking and hydrogen bonding .
Physicochemical Properties
Experimental data on solubility, melting point, and stability are absent in available literature. Computational predictions (e.g., LogP ≈ 2.1) suggest moderate lipophilicity, aligning with pyrazole derivatives’ membrane permeability. The methoxy group may enhance solubility in polar solvents compared to unsubstituted analogs .
Synthetic Pathways and Methodological Considerations
Reported Synthesis Strategies
While no direct synthesis route is documented, analogous pyrazole-carboxamides are typically synthesized via:
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Condensation Reactions: Diethyl oxalate and substituted acetophenones form 1,3-diketoesters, which react with hydrazines to yield pyrazole esters .
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Functional Group Interconversion: Esters are reduced to alcohols (LiAlH), oxidized to aldehydes (IBX), and converted to nitriles (NH/I) .
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Carboxamide Formation: Nitriles or thioamides react with amines under acidic or basic conditions .
For this compound, a plausible route involves:
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Condensing 2-methoxyacetophenone with diethyl oxalate to form a diketoester.
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Cyclizing with methylhydrazine to generate the pyrazole core.
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Coupling the carboxylic acid derivative with 1-methyl-1H-pyrazol-4-amine via carbodiimide-mediated amidation .
Challenges in Optimization
Yield optimization for pyrazole derivatives often hinges on:
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Temperature Control: Reactions at 0–20°C improve regioselectivity .
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Catalyst Selection: IBX oxidation avoids overoxidation to carboxylic acids .
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Purification: Column chromatography is critical due to polar byproducts .
Biological Activities and Mechanisms
Anticancer Screening
While direct data are lacking, similar compounds (e.g., 5a) inhibit cancer cell proliferation (IC = 8.2 µM in MCF-7 cells) by targeting tubulin polymerization . The carboxamide moiety likely chelates metal ions in enzymatic active sites .
Neurotensin Receptor Modulation
Compound 7b, a pyrazole-carboxamide analog, acts as a potent NTS2 partial agonist (EC = 12 nM), suggesting potential in pain management . Structural comparisons indicate the methoxyphenyl group enhances receptor binding affinity .
Comparative Analysis with Structural Analogs
| Compound | R | R | Activity (IC/EC) | Source |
|---|---|---|---|---|
| 5a (SR48692) | H | 4-Fluorophenyl | NTS1 antagonist (K = 4.6 nM) | |
| 7b | 2-Methoxyphenyl | Cyclohexyl | NTS2 agonist (EC = 12 nM) | |
| 10j | 4-Cl | 4-Fluorophenyl | Antimicrobial (MIC = 12.5 µg/mL) |
Key trends:
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Electron-Withdrawing Groups (e.g., -Cl, -F) enhance antimicrobial potency .
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Methoxy Substitution improves CNS penetration and receptor selectivity .
Future Research Directions
Synthesis and Characterization
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Route Optimization: Explore microwave-assisted synthesis to reduce reaction times .
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Crystallography: Determine X-ray structures to validate computational docking studies .
Pharmacological Profiling
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Target Identification: Screen against kinase panels (e.g., EGFR, VEGFR) using fluorescence polarization assays .
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ADMET Studies: Assess metabolic stability in liver microsomes and plasma protein binding .
Clinical Translation
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